3-Amino-3-[2-(3-chlorophenyl)pyrimidin-5-yl]propanoic acid

• CAS No.: 928713-13-7
• Molecular Formula: C13H12ClN3O2
• Molecular Weight: 277.70 g/mol
• IUPAC Name: 3-amino-3-[2-(3-chlorophenyl)pyrimidin-5-yl]propanoic acid
• InChI: InChI=1S/C13H12ClN3O2/c14-10-3-1-2-8(4-10)13-16-6-9(7-17-13)11(15)5-12(18)19/h1-4,6-7,11H,5,15H2,(H,18,19)
• InChI Key: CQXGHYBSDDUCJA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C2=NC=C(C=N2)C(CC(=O)O)N

Description

. It is characterized by the presence of a pyrimidine ring and a chlorophenyl group, making it a compound of interest in various scientific fields.

Preparation Methods

The synthesis of ASISCHEM C63569 involves several steps, typically starting with the preparation of the pyrimidine ring followed by the introduction of the chlorophenyl group. The reaction conditions often require specific catalysts and solvents to ensure the desired product is obtained with high purity. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize impurities.

Chemical Reactions Analysis

ASISCHEM C63569 undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group with another. Common reagents include halogens and nucleophiles.

The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

ASISCHEM C63569 has a wide range of applications in scientific research, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It is studied for its potential biological activity and interactions with various biomolecules.

Medicine: It is investigated for its potential therapeutic effects and as a lead compound for drug development.

Industry: It is used in the production of various chemical products and materials.

Mechanism of Action

The mechanism of action of ASISCHEM C63569 involves its interaction with specific molecular targets and pathways. It may act by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of its use .

Comparison with Similar Compounds

ASISCHEM C63569 can be compared with other similar compounds, such as:

• 5-pyrimidinepropanoic acid, β-amino-2-(4-chlorophenyl)-
• 5-pyrimidinepropanoic acid, β-amino-2-(2-chlorophenyl)-

These compounds share similar structural features but differ in the position of the chlorine atom on the phenyl ring. This difference can result in variations in their chemical properties and biological activities .